Cas no 6286-48-2 (Benzamide,2-(acetylamino)-N-ethyl-)

Benzamide,2-(acetylamino)-N-ethyl- structure
6286-48-2 structure
Product Name:Benzamide,2-(acetylamino)-N-ethyl-
CAS No:6286-48-2
MF:C11H14N2O2
MW:206.241062641144
CID:524172
PubChem ID:222965
Update Time:2025-04-19

Benzamide,2-(acetylamino)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2-(acetylamino)-N-ethyl-
    • 2-acetamido-N-ethylbenzamide
    • ((acetylamino)methyl)thioamide
    • 2-(acetylamino)ethanethioamide
    • 2-Acetamino-benzoesaeure-aethylamid
    • Acetamide,N-(2-amino-2-thioxoethyl)-
    • Acetamide,N-[(thiocarbamoyl)methyl]- (8CI)
    • Acetamidothioacetamide
    • AG-F-16811
    • CTK4H2151
    • N-(2-Amino-2-thioxoethyl)acetamide
    • N-acetyl-anthranilic acid ethylamide
    • N-Acetyl-anthranilsaeure-aethylamid
    • N-Acetylth
    • N-Acetyl-thioglycin-amid
    • N-acetyl-thioglycine amide
    • NSC108224
    • Inchi: 1S/C11H14N2O2/c1-3-12-11(15)9-6-4-5-7-10(9)13-8(2)14/h4-7H,3H2,1-2H3,(H,12,15)(H,13,14)
    • InChI Key: VYIYUHCXBHRIFG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1NC(C)=O)NCC

Computed Properties

  • Exact Mass: 206.10562
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
  • LogP: 1.85860

Benzamide,2-(acetylamino)-N-ethyl- Related Literature

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